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LOI Data for Zinc Fluoroborate

The table below summarizes the key experimental finding on Zinc Fluoroborate from an open-access study

[1].

Material Treatment
LOI
Value

Experimental Context

Cotton
Fabrics

Untreated (Original) 16 [1] Baseline measurement before

treatment.

Cotton
Fabrics

Impregnated with 50% Zinc

Fluoroborate solution

>55 [1] Measurement after flame-retardant

treatment.

Detailed Experimental Protocol

The LOI data was generated through the following methodology [1]:

Synthesis of Zinc Fluoroborate: The compound was synthesized via a wet method using

fluoroboric acid (HBF₄) and zinc oxide (ZnO) as reactants.
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Optimal Synthesis Conditions: The maximum yield (97%) was achieved at a reactant ratio

(nZnO/nHBF₄) of 1:3, a temperature of 90°C, and a reaction period of 90 minutes.
Flame Retardancy Treatment: Cotton fabrics were impregnated with a 50% zinc fluoroborate
solution.
LOI Testing: The flame retardant effect was quantitatively evaluated using the Limiting Oxygen
Index (LOI) test. The LOI value of the treated fabric was found to be above 55 [1].

The following diagram illustrates this experimental workflow.
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Synthesis
Fluoroboric Acid + Zinc Oxide
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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